N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethoxy-N-(p-tolyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-ethoxy-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C20H21NO4S/c1-3-25-19-7-5-4-6-18(19)20(22)21(16-10-8-15(2)9-11-16)17-12-13-26(23,24)14-17/h4-13,17H,3,14H2,1-2H3
• InChI Key: KBBXHNVAXRGHOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)C
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethoxy-N-(p-tolyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as DT-010 and has been synthesized using different methods.

Scientific Research Applications

Catalyst-Free Synthesis of Derivatives

A study by Liu et al. (2014) described the catalyst-free synthesis of N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives through 1,3-dipolar cycloaddition, indicating the potential for synthesizing complex molecules from simpler benzamide derivatives under mild conditions without a catalyst (Liu et al., 2014).

Platinum-Catalyzed Reactions

Wang and Widenhoefer (2004) explored platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides, demonstrating the reactivity of benzamide derivatives in the presence of platinum catalysts, which could offer pathways for functionalizing molecules similar to the compound of interest (Wang and Widenhoefer, 2004).

Antiallergy Agents

Hargrave et al. (1983) synthesized N-(4-substituted-thiazolyl)oxamic acid derivatives and evaluated them for antiallergy activity, highlighting the therapeutic potential of benzamide derivatives in medical applications (Hargrave et al., 1983).

C–H Activation

Reddy et al. (2011) achieved regioselective ortho-acetoxylation of N-(2-benzoylphenyl)benzamides via C–H activation, suggesting that similar activation strategies might be applicable to the synthesis or functionalization of molecules like N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethoxy-N-(p-tolyl)benzamide (Reddy et al., 2011).